![molecular formula C15H8BrN3O3S2 B2741015 5-bromo-N-(6-nitro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide CAS No. 865181-66-4](/img/structure/B2741015.png)
5-bromo-N-(6-nitro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
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Description
5-bromo-N-(6-nitro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H8BrN3O3S2 and its molecular weight is 422.27. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Studies
- A study by Lamani et al. (2009) explored the synthesis of novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazoles, which involved the generation of 5-bromo derivatives. These compounds displayed significant antibacterial and antifungal activities, demonstrating the potential utility of the 5-bromo moiety in the development of new antimicrobials Lamani et al., 2009.
Pharmacological Activity of Benzo[b]thiophen Derivatives
- Research by Chapman et al. (1969) on benzo[b]thiophen analogues of tryptophan and alpha-methyltryptophan, including their 5-substituted derivatives, aimed at pharmacological evaluation, highlights the significance of the 5-bromo modification in modifying the pharmacological properties of these compounds Chapman et al., 1969.
Novel Antimalarials
- Banerjee et al. (2011) reported on bromo-benzothiophene carboxamide derivatives as novel inhibitors of Plasmodium falciparum, with significant in vitro and in vivo antimalarial activity. This study illustrates the application of 5-bromo modified compounds in the development of new antimalarial therapies Banerjee et al., 2011.
Anti-Infective Drugs
- Thiazolides, including those modified with bromo- and chloro-groups, have been identified as a novel class of anti-infective drugs with a broad spectrum of activities against various pathogens, including bacteria, viruses, and protozoan parasites Hemphill et al., 2012.
properties
IUPAC Name |
5-bromo-N-(6-nitro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
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InChI |
InChI=1S/C15H8BrN3O3S2/c1-2-7-18-10-4-3-9(19(21)22)8-12(10)24-15(18)17-14(20)11-5-6-13(16)23-11/h1,3-6,8H,7H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSLJMJHWVLUNOT-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC=C(S3)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8BrN3O3S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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